![molecular formula C18H21N5O2S B2550778 N-(3-ethylphenyl)-2-(6-(isopropylthio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide CAS No. 1040652-82-1](/img/structure/B2550778.png)
N-(3-ethylphenyl)-2-(6-(isopropylthio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide
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Description
N-(3-ethylphenyl)-2-(6-(isopropylthio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C18H21N5O2S and its molecular weight is 371.46. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Insecticidal Applications
Antimicrobial Activity
A study by Bhuiyan et al. (2006) highlighted the synthesis of thienopyrimidine derivatives, which exhibited pronounced antimicrobial activity. This suggests that compounds with similar structural moieties, including triazolo and pyridazine rings, could have potential as antimicrobial agents (Bhuiyan et al., 2006).
Insecticidal Activity
Fadda et al. (2017) explored the synthesis of various heterocycles, including pyridine and triazolo derivatives, demonstrating their effectiveness against the cotton leafworm, Spodoptera littoralis. This indicates the potential of structurally related compounds for insecticidal applications (Fadda et al., 2017).
Antiasthmatic and Anticancer Applications
Antiasthmatic Properties
Medwid et al. (1990) described the preparation of triazolopyrimidines as potential antiasthma agents, revealing the significance of the triazolo and pyridazine scaffold in mediating biological activities relevant to asthma management (Medwid et al., 1990).
Anticancer Effects
Wang et al. (2015) investigated modifications of a triazolopyridine compound, demonstrating significant anticancer effects and reduced toxicity, suggesting that compounds incorporating triazolo[1,5-a]pyridine units could serve as effective anticancer agents with lower adverse effects (Wang et al., 2015).
Structural and Synthetic Studies
- Synthetic Routes: Ibrahim et al. (2014) and others have focused on the synthesis of new classes of compounds including pyridazin-3-one and aminoazopyridine derivatives. These studies provide insights into synthetic strategies that might be applicable to the synthesis of N-(3-ethylphenyl)-2-(6-(isopropylthio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide and its analogs (Ibrahim et al., 2014).
Properties
IUPAC Name |
N-(3-ethylphenyl)-2-(3-oxo-6-propan-2-ylsulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N5O2S/c1-4-13-6-5-7-14(10-13)19-16(24)11-22-18(25)23-15(20-22)8-9-17(21-23)26-12(2)3/h5-10,12H,4,11H2,1-3H3,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZORKQAOYRICTE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)NC(=O)CN2C(=O)N3C(=N2)C=CC(=N3)SC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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